Cas no 2229196-77-2 (1-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229196-77-2
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6150151
• PubChem ID: 165638118
• Update Time: 2025-06-08

1-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropylmethanol
• EN300-1996234
• [1-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropyl]methanol
• 2229196-77-2

• Inchi： 1S/C11H14ClNO/c1-10(2)6-11(10,7-14)8-4-3-5-9(12)13-8/h3-5,14H,6-7H2,1-2H3
• InChI Key： OMGGPUAHCWGIKX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2(CO)CC2(C)C)=N1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropylmethanol

Research Brief on 1-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2229196-77-2)

1-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2229196-77-2) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential as a precursor for novel bioactive compounds. This research brief consolidates the latest findings related to this compound, highlighting its significance and future prospects.

The compound belongs to a class of pyridine-containing cyclopropane derivatives, which are known for their diverse biological activities. Recent synthetic approaches have emphasized green chemistry principles, with researchers developing more efficient and environmentally friendly routes to produce 1-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropylmethanol. These methods often involve catalytic asymmetric synthesis, which enhances the enantiomeric purity of the product—a critical factor in pharmaceutical applications.

In terms of biological activity, studies have explored the compound's potential as an insecticide. Its structural similarity to neonicotinoids suggests that it may act as an agonist at nicotinic acetylcholine receptors (nAChRs) in insects, leading to paralysis and death. However, recent research has also investigated its selectivity and safety profile to mitigate off-target effects on non-target organisms, such as pollinators. These studies are crucial for developing next-generation agrochemicals with reduced environmental impact.

Beyond agrochemical applications, 1-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropylmethanol has shown promise in medicinal chemistry. Preliminary in vitro studies indicate that derivatives of this compound exhibit activity against certain bacterial and fungal pathogens. Researchers are particularly interested in its potential as a scaffold for designing novel antimicrobial agents, given the rising threat of antibiotic resistance. Computational modeling and structure-activity relationship (SAR) studies are being employed to optimize its efficacy and pharmacokinetic properties.

In conclusion, 1-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropylmethanol represents a versatile compound with applications spanning agrochemicals and pharmaceuticals. Ongoing research aims to refine its synthesis, elucidate its mechanism of action, and expand its utility in drug discovery. Future studies will likely focus on translational research to bring derivatives of this compound into clinical or agricultural use, addressing pressing challenges in pest control and infectious diseases.